SARS-CoV-2-IN-48

• Molecular Formula: C26H25NO7
• Molecular Weight: 463.5 g/mol
• InChI: InChI=1S/C26H25NO7/c1-2-16-4-3-5-19(12-16)27-26(33)24(15-18-7-10-21(29)23(31)14-18)34-25(32)11-8-17-6-9-20(28)22(30)13-17/h3-14,24,28-31H,2,15H2,1H3,(H,27,33)/b11-8+
• InChIKey: KQTJKSCNSCEMEY-DHZHZOJOSA-N

SARS-CoV-2-IN-48: An Investigational Main Protease Inhibitor with Undocumented In-Class Differentiation

SARS-CoV-2-IN-48 is a putative small-molecule inhibitor of the SARS-CoV-2 main protease (Mpro, also known as 3CLpro), a cysteine protease essential for viral replication [1]. As of the current evidence cutoff, no peer-reviewed primary research or patent has disclosed quantitative head-to-head or cross-study comparative data that directly distinguishes SARS-CoV-2-IN-48 from structurally related analogs or established Mpro inhibitors such as GC376, PF-07321332, or ensitrelvir. The compound's differentiation value for scientific or procurement decisions remains unverified by publicly available, comparator-anchored assays [1].

Mpro inhibition study context

No head-to-head or cross-study comparator data

Selection requires internal validation

• [1] Comprehensive literature search of PubMed, SciFinder, and Espacenet (2019–2026) using exact query 'SARS-CoV-2-IN-48' returned zero primary research papers, zero patents, and zero vendor datasheets containing quantitative activity data with a named comparator. View Source

Why In-Class Mpro Inhibitors Cannot Be Interchanged Without Direct Evidence for SARS-CoV-2-IN-48

Within the SARS-CoV-2 Mpro inhibitor class, minor structural changes (e.g., P1–P3 modifications, warhead substitution) can alter enzymatic IC50 by orders of magnitude, shift selectivity against human cathepsins, and change microsomal stability by >80% [1]. Without direct comparative data for SARS-CoV-2-IN-48 relative to a specific analog or clinical benchmark, any claim of equivalent or superior performance is unsupported. Procurement or selection of this compound requires generation of internal comparator data or reliance on single-agent values that do not answer the question of differentiation [1].

Structural sensitivity

Minor modifications may shift IC50 and selectivity profiles significantly.

Comparator data absent

No direct comparative data for SARS-CoV-2-IN-48 against reference inhibitors.

Interchangeability unsupported

Performance equivalence cannot be assumed without head-to-head evidence.

• [1] Class-level inference from structure-activity relationship studies of Mpro inhibitors: Zhang et al. (2020) 'Structure-based design of antiviral drug candidates targeting the SARS-CoV-2 main protease' Science 368(6497):1331-1335. DOI: 10.1126/science.abb4489 View Source

Quantitative Evidence for SARS-CoV-2-IN-48: Current Absence of Verifiable Comparator Data

No Direct or Cross-Study Quantitative Comparator Data Available for SARS-CoV-2-IN-48

A systematic search of primary research papers, patents, and authoritative databases (PubMed, SciFinder, Espacenet, PubChem, ChEMBL) as of April 2026 returned zero records containing quantitative data for SARS-CoV-2-IN-48 with a named comparator or baseline. No IC50, EC50, selectivity, or stability value for the target compound was found in any context that allows cross-study comparison to an alternative inhibitor [1]. The compound lacks any published evidence meeting the minimum requirements for inclusion as core differential evidence.

Comparator data availability

Data to verify

No comparator data in any accessible source

Evidence gap prevents performance ranking

Systematic search 2026-04-17, zero results

Evidence Dimension	Published quantitative activity with comparator
Target Compound Data	Not reported in any accessible source
Comparator Or Baseline	Not applicable (no comparator data exists)
Quantified Difference	Undetermined
Conditions	Search executed on 2026-04-17 using exact chemical name and identifiers

Why This Matters

Without verifiable comparative data, a scientific or industrial user cannot prioritize SARS-CoV-2-IN-48 over any other Mpro inhibitor on the basis of performance, safety, or stability; procurement should be deferred until direct evidence is generated or published.

• [1] Systematic search across PubMed (https://pubmed.ncbi.nlm.nih.gov/), SciFinder (CAS), Espacenet (https://worldwide.espacenet.com/), PubChem (https://pubchem.ncbi.nlm.nih.gov/), and ChEMBL (https://www.ebi.ac.uk/chembl/) using query 'SARS-CoV-2-IN-48' and 'SARS-CoV-2 IN 48' – zero results for any document containing quantitative biological data. View Source

Application Scenarios for SARS-CoV-2-IN-48: Only When De-Risked by Internal Validation

Internal Lead Optimization Comparator Generation

Because no external comparator data exists for SARS-CoV-2-IN-48, the compound should only be considered as a research tool within a dedicated lead optimization campaign where the user performs their own head-to-head enzymatic assays (e.g., FRET-based Mpro inhibition IC50) against at least two reference inhibitors (e.g., GC376, PF-07321332) under identical conditions. This scenario stems from the complete absence of published evidence [1].

Structural Biology Probe – Crystallography Confirmation Required

If a user has confirmed binding via their own crystallographic or biophysical screening (e.g., MST, SPR), SARS-CoV-2-IN-48 may serve as a scaffold for structure-guided design. However, without comparative binding affinity data against analogs, this application is exploratory and carries high uncertainty [1].

Procurement Avoidance – Insufficient Evidence for Reliable Selection

For any procurement decision requiring a defensible, evidence-based choice among Mpro inhibitors, SARS-CoV-2-IN-48 cannot be recommended. The compound lacks the minimum quantitative comparative data required by the evidence admission rules of this guide. Users should prioritize compounds with published head-to-head or cross-study comparator data (e.g., PF-07321332, ensitrelvir, GC376) [1].

Application

Selection Property

Validation Focus

Internal lead optimization comparator generation

Requires internal head-to-head enzymatic assays

Comparative IC50 against reference inhibitors

Structural biology probe (binding confirmation needed)

Binding confirmed by crystallography or SPR

Comparative binding affinity against analogs

Evidence-based inhibitor selection

Minimum comparative data absent

Prioritize compounds with published comparator data

• [1] Same as Section 3, Evidence Item 1, Source [REFS-1] – systematic search confirming absence of any comparator data for SARS-CoV-2-IN-48. View Source